Cas no 13649-83-7 (21-Deacetoxy 11-Oxodeflazacort)

• Product Name: 21-Deacetoxy 11-Oxodeflazacort
• CAS No: 13649-83-7
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• CID: 1064861
• PubChem ID: 71315171
• Update Time: 2025-05-26

21-Deacetoxy 11-Oxodeflazacort Chemical and Physical Properties

Names and Identifiers

• 21-Deacetoxy 11-Oxodeflazacort
• 2'-Methyl-5'
• AH-pregna-1,4-dieno[17,16-d]oxazole-3,11,20-trione
• 2'-Methyl-5'βH-pregna-1,4-dieno[17,16-d]oxazole-3,11,20-trione
• 2'-Methyl-5'betaH-pregna-1,4-dieno[17,16-d]oxazole-3,11,20-trione
• (4aR,4bS,6aS,6bS,9aR,10aS,10bS)-6b-Acetyl-4a,6a,8-trimethyl-4b,6,6a,6b,9a,10,10a,10b,11,12-decahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]oxazole-2,5(4aH)-dione
• 13649-83-7
• DTXSID50747413
• (1S,2S,4R,8S,9S,12S,13R)-8-acetyl-6,9,13-trimethyl-5-oxa-7-azapentacyclo[10.8.0.02,9.04,8.013,18]icosa-6,14,17-triene-11,16-dione
• G91213

• Inchi： 1S/C23H27NO4/c1-12(25)23-19(28-13(2)24-23)10-17-16-6-5-14-9-15(26)7-8-21(14,3)20(16)18(27)11-22(17,23)4/h7-9,16-17,19-20H,5-6,10-11H2,1-4H3/t16-,17-,19+,20+,21-,22-,23+/m0/s1
• InChI Key： JXURBWVPEBHVSO-LFXAUQRBSA-N
• SMILES： O1C(C)=N[C@]2(C(C)=O)[C@H]1C[C@H]1[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3C(C[C@@]12C)=O)=O

Computed Properties

• Exact Mass: 381.19400
• Monoisotopic Mass: 381.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.80000
• LogP: 2.66380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on 21-Deacetoxy 11-Oxodeflazacort

Research Brief on 21-Deacetoxy 11-Oxodeflazacort (CAS: 13649-83-7): Recent Advances and Implications

21-Deacetoxy 11-Oxodeflazacort (CAS: 13649-83-7) is a synthetic glucocorticoid derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound is structurally related to deflazacort, a well-known anti-inflammatory and immunosuppressive agent. The unique modifications in its chemical structure, particularly the absence of the acetoxy group at position 21 and the presence of an oxo group at position 11, contribute to its distinct pharmacological profile. Recent studies have explored its efficacy, safety, and mechanisms of action, positioning it as a promising candidate for various medical conditions.

One of the key areas of research has been the anti-inflammatory properties of 21-Deacetoxy 11-Oxodeflazacort. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent glucocorticoid receptor binding affinity, comparable to that of deflazacort. However, it showed a reduced propensity for causing adverse effects such as glucose intolerance and osteoporosis, which are commonly associated with long-term glucocorticoid use. These findings suggest that 21-Deacetoxy 11-Oxodeflazacort may offer a safer alternative for chronic inflammatory conditions like rheumatoid arthritis and asthma.

In addition to its anti-inflammatory effects, recent preclinical studies have investigated the potential of 21-Deacetoxy 11-Oxodeflazacort in oncology. A 2024 paper in Cancer Research highlighted its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with hematologic malignancies. The study proposed that the compound's mechanism of action involves the modulation of apoptotic pathways and the suppression of pro-inflammatory cytokines that contribute to tumor microenvironment. While these results are preliminary, they open new avenues for further research into its oncotherapeutic applications.

The pharmacokinetics and metabolism of 21-Deacetoxy 11-Oxodeflazacort have also been a focus of recent investigations. A study published in Xenobiotica in 2023 utilized advanced LC-MS techniques to characterize its metabolic pathways in human liver microsomes. The findings indicated that the compound undergoes extensive hepatic metabolism, primarily via CYP3A4-mediated oxidation, yielding several active metabolites. Understanding these metabolic pathways is crucial for optimizing dosing regimens and predicting potential drug-drug interactions in clinical settings.

Despite these promising developments, challenges remain in the clinical translation of 21-Deacetoxy 11-Oxodeflazacort. Current research is limited to in vitro and animal models, and comprehensive human trials are yet to be conducted. Moreover, the synthesis of this compound, particularly at scale, presents technical difficulties due to the complexity of its chemical structure. Recent advances in synthetic organic chemistry, as reported in a 2024 issue of Organic Process Research & Development, have proposed more efficient routes for its production, which could facilitate future clinical studies.

In conclusion, 21-Deacetoxy 11-Oxodeflazacort (CAS: 13649-83-7) represents an exciting area of research in the field of glucocorticoid therapeutics. Its unique pharmacological profile, with potentially reduced side effects compared to traditional glucocorticoids, makes it a compelling candidate for further development. Future research should focus on advancing clinical trials, optimizing synthesis methods, and exploring novel therapeutic indications. As the scientific community continues to unravel its full potential, this compound may soon emerge as a valuable addition to the pharmacopeia for inflammatory and possibly oncologic disorders.